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Compound of Interest |

Phosphoric acid, dodecyl! diphenyl
Compound Name:

ester
CAS No.: 27460-02-2
Cat. No.: B1266123

Get Quote

\ J

Disclaimer: Specific experimental data on the environmental persistence of dodecyl diphenyl
phosphate is limited in publicly available scientific literature. Therefore, this guide utilizes data
from structurally similar aryl phosphates, such as isodecyl diphenyl phosphate and triphenyl
phosphate, as surrogates to provide an informed overview. All data presented should be
interpreted with this consideration.

This technical guide provides a comprehensive overview of the environmental persistence of
dodecyl diphenyl phosphate, focusing on its biodegradation, hydrolysis, and photolysis. It is
intended for researchers, scientists, and drug development professionals who require a
detailed understanding of the environmental fate of this compound.

Physicochemical Properties

Understanding the physicochemical properties of a substance is crucial for predicting its
environmental distribution and fate. Due to the limited data on dodecyl diphenyl phosphate,
properties for the closely related isodecyl diphenyl phosphate are presented below.
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Property Value Reference
Molecular Formula C22H3104P [1]
Molecular Weight 390.5 g/mol [2]
Physical State Clear, oily liquid [2]
Water Solubility 0.011 mg/L [2]
Vapor Pressure 5.08 x 10~> Pa at 25°C [2]

Log Kow (Octanol-Water
. . 5.44 [1]
Partition Coefficient)

1.8 Pa m3/mol at 25°C
Henry's Law Constant ] [2]
(estimated)

Environmental Persistence Data

The environmental persistence of dodecyl diphenyl phosphate is determined by the rates of its
degradation through biological and abiotic processes. The following tables summarize available
data for surrogate aryl phosphates.

Biodegradation

Biodegradation is a key process in the environmental breakdown of organic compounds. Aryl
phosphates are generally considered to be biodegradable, although the rate can vary
depending on environmental conditions and microbial populations.
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Surrogate . )
Test System Degradation Time Reference
Compound
Triphenyl River Die-Away
100% 3 days [3]
Phosphate Test
_ OECD 301C
Triphenyl
(Ready 90% 28 days [3]
Phosphate i .
Biodegradability)
Triphenyl Anaerobic River 31.1% (primary
) ) 3 days [3]
Phosphate Sediment degradation)
Triphenyl Anaerobic River 89.7% (primar
pheny _ (p. Y 40 days [3]
Phosphate Sediment degradation)
Cresyl Diphenyl o ] 0% (Not readily N
Biotic/Aerobic . Not Specified [4]
Phosphate biodegradable)
Hydrolysis

Hydrolysis is a significant abiotic degradation pathway for phosphate esters in the aquatic
environment. The rate of hydrolysis is pH-dependent.

Surrogate .
pH Half-life (t'%) Temperature Reference
Compound

Triphenyl
5 >28 days 25°C [3]
Phosphate

Triphenyl
7 19 days 25°C [3]
Phosphate

Triphenyl
9 3 days 25°C [3]
Phosphate

Photolysis

Direct photolysis can contribute to the degradation of chemicals in surface waters and the
atmosphere. However, triphenyl phosphate is not expected to be susceptible to direct
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photolysis by sunlight as it does not absorb light at wavelengths greater than 290 nm[3]. The
atmospheric half-life of vapor-phase triphenyl phosphate is estimated to be 12 hours due to
reaction with hydroxyl radicals[3].

Experimental Protocols

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are widely accepted for assessing the environmental persistence of
chemicals.

Biodegradation Testing
OECD 301: Ready Biodegradability

This series of tests is designed to determine if a chemical is readily biodegradable under
aerobic conditions. A common method is the CO2 Evolution Test (OECD 301B).

 Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in
the dark or diffuse light. The degradation is followed by the measurement of the CO2
produced.

e Inoculum: Activated sludge from a sewage treatment plant treating predominantly domestic
sewage.

o Test Concentration: Typically 10-20 mg/L of the test substance.
e Duration: 28 days.

e Analysis: The amount of CO2 produced is measured at regular intervals and is expressed as
a percentage of the theoretical maximum CO2 (ThCO2).

o Pass Criteria: A substance is considered readily biodegradable if it reaches a 60% ThCO2
plateau within a 10-day window during the 28-day test period.

Hydrolysis Testing

OECD 111: Hydrolysis as a Function of pH
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This guideline describes a tiered approach to determine the rate of abiotic hydrolysis of
chemicals.

Principle: The chemical is dissolved in sterile aqueous buffer solutions at different pH values
(typically 4, 7, and 9) and incubated in the dark at a constant temperature.

e Tier 1: Preliminary Test: Conducted at 50°C for 5 days to quickly assess hydrolytic stability. If
less than 10% degradation occurs at all pH values, the substance is considered
hydrolytically stable.

 Tier 2: Higher Tier Studies: If significant hydrolysis occurs in Tier 1, further testing is
conducted at a lower, environmentally relevant temperature (e.g., 25°C) to determine the
hydrolysis rate constant and half-life.

e Analysis: The concentration of the test substance is measured at appropriate time intervals
using a suitable analytical method (e.g., HPLC, GC).

o Data Interpretation: The hydrolysis rate constant (k) and the half-life (t¥2) are calculated for
each pH.

Photolysis Testing

OECD 316: Phototransformation of Chemicals in Water — Direct Photolysis

This guideline assesses the potential for direct degradation of a chemical by sunlight in water.

Principle: A solution of the test substance in pure, buffered water is exposed to a light source
that simulates natural sunlight. The concentration of the test substance is monitored over
time.

o Light Source: A filtered xenon arc lamp is typically used to simulate the solar spectrum
(wavelengths > 290 nm).

o Controls: Dark controls (samples incubated under the same conditions but protected from
light) are run in parallel to account for any non-photolytic degradation (e.g., hydrolysis).

o Test Conditions: The test is conducted at a constant, controlled temperature.
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e Analysis: The concentration of the test substance and any major transformation products are
measured over time.

» Data Interpretation: The photolysis rate constant and the environmental half-life are
calculated. The quantum yield can also be determined to estimate photolysis rates under
different environmental conditions.

Visualizations
Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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